![molecular formula C20H14N4O4 B8461718 4-({2-[2-(5-Nitrofuran-2-yl)ethenyl]quinazolin-4-yl}amino)phenol CAS No. 60452-41-7](/img/structure/B8461718.png)
4-({2-[2-(5-Nitrofuran-2-yl)ethenyl]quinazolin-4-yl}amino)phenol
Cat. No. B8461718
M. Wt: 374.3 g/mol
InChI Key: MIKSRBZIXZLAPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03970648
Procedure details
A 250 ml Erlenmeyer flask equipped with a magnetic stirrer and oil bath for heating was charged with 8.0 g (0.07 mole) of p-aminophenol and 25 ml of dimethylformamide. After the p-aminophenol was dissolved by stirring, 9.05 g (0.03 mole) of 2-[2-(5-nitro-2-furyl)vinyl]-4-chloroquinazoline (IV) was added. The reaction mixture was then heated at 70°-90°C for 2 hours after which 60 ml of water was added and the solution after cooling was placed in a refrigerator for crystallization. After three days, the brown yellow solid was collected, washed first with water, then methanol and then dried to obtain 7.20 g of product melting at 250°-60°C with decomposition. Recrystallization from a 1:1 dimethylformamidemethanol mixture gave 6.5 g of orange crystals of the purified product which melted at 270°-2°C with decomposition.
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:6]([NH2:7])=[CH:5][CH:4]=[C:3]([OH:8])[CH:2]=1.CN(C)C=O.[N+:14]([C:17]1[O:21][C:20]([CH:22]=[CH:23][C:24]2[N:33]=[C:32](Cl)[C:31]3[C:26](=[CH:27][CH:28]=[CH:29][CH:30]=3)[N:25]=2)=[CH:19][CH:18]=1)([O-:16])=[O:15]>O>[N+:14]([C:17]1[O:21][C:20]([CH:22]=[CH:23][C:24]2[N:33]=[C:32]([NH:7][C:6]3[CH:5]=[CH:4][C:3]([OH:8])=[CH:2][CH:1]=3)[C:31]3[C:26](=[CH:27][CH:28]=[CH:29][CH:30]=3)[N:25]=2)=[CH:19][CH:18]=1)([O-:16])=[O:15]
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Inputs
Step One
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Name
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|
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Quantity
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8 g
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Type
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reactant
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Smiles
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C1=CC(=CC=C1N)O
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Name
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|
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Quantity
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25 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1=CC(=CC=C1N)O
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Step Three
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Name
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2-[2-(5-nitro-2-furyl)vinyl]-4-chloroquinazoline
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Quantity
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9.05 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(O1)C=CC1=NC2=CC=CC=C2C(=N1)Cl
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Step Four
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Name
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|
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Quantity
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60 mL
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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by stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A 250 ml Erlenmeyer flask equipped with a magnetic stirrer and oil bath
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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for heating
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ADDITION
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Type
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ADDITION
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Details
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was added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the solution after cooling
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CUSTOM
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Type
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CUSTOM
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|
Details
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was placed in a refrigerator for crystallization
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CUSTOM
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Type
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CUSTOM
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|
Details
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the brown yellow solid was collected
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WASH
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Type
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WASH
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Details
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washed first with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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methanol and then dried
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Outcomes
Product
Details
Reaction Time |
3 d |
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C1=CC=C(O1)C=CC1=NC2=CC=CC=C2C(=N1)NC1=CC=C(C=C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 64.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
